Cas no 19105-78-3 (Butanoic acid,3-methyl-, iron salt (1:?))

Butanoic acid,3-methyl-, iron salt (1:?) structure
19105-78-3 structure
Product Name:Butanoic acid,3-methyl-, iron salt (1:?)
CAS No:19105-78-3
MF:C5H9FeO2
MW:156.968763113022
CID:220292
PubChem ID:44152202
Update Time:2025-04-19

Butanoic acid,3-methyl-, iron salt (1:?) Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,3-methyl-, iron salt (1:?)
    • iron(3+),3-methylbutanoate
    • isovaleric acid, iron salt
    • 3-methylbutanoic acid
    • iron
    • 19105-78-3
    • EINECS 242-821-9
    • Inchi: 1S/C5H10O2.Fe/c1-4(2)3-5(6)7;/h4H,3H2,1-2H3,(H,6,7);/q;+3/p-1
    • InChI Key: QXLUNERFUINZDA-UHFFFAOYSA-M
    • SMILES: [Fe+3].[O-]C(CC(C)C)=O

Computed Properties

  • Exact Mass: 156.0077
  • Monoisotopic Mass: 156.995190g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 61
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1Ų

Experimental Properties

  • PSA: 37.3

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